Cas no 1797307-69-7 (1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 1797307-69-7
• MF: C₁₆H₁₅ClN₄OS
• MW: 346.834500551224
• CID: 5920138
• PubChem ID: 71808180
• Update Time: 2025-10-30

1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]urea
• 1797307-69-7
• 1-(2-chlorophenyl)-3-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)urea
• 1-(2-chlorophenyl)-3-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}urea
• F6439-5326
• AKOS024562671
• 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea

• Inchi： 1S/C16H15ClN4OS/c17-12-4-1-2-5-13(12)19-16(22)18-8-10-21-9-7-14(20-21)15-6-3-11-23-15/h1-7,9,11H,8,10H2,(H2,18,19,22)
• InChI Key： UPXBIEUWVREBSF-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCCN1C=CC(C2SC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 346.0655100g/mol
• Monoisotopic Mass: 346.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea

Comprehensive Overview of 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea (CAS No. 1797307-69-7)

The compound 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea, identified by its CAS No. 1797307-69-7, is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a chlorophenyl moiety with a thiophene-pyrazole hybrid, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar structures in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea has surged due to their versatility in medicinal chemistry. The thiophene and pyrazole rings in its structure are known to enhance binding affinity to biological targets, while the urea linkage contributes to hydrogen bonding interactions. This combination aligns with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

Synthetic accessibility is another key advantage of this compound. The CAS No. 1797307-69-7 material can be prepared through modular multicomponent reactions, a strategy frequently discussed in green chemistry forums. Environmental concerns have made atom-economical synthesis a priority, and this compound's route exemplifies such principles. Analytical techniques like HPLC purity analysis and LC-MS characterization are typically employed for quality control, addressing the pharmaceutical industry's emphasis on QC/QA compliance.

From a commercial perspective, suppliers often list this chemical under search terms like "high-purity 1-(2-chlorophenyl) urea derivatives" or "thiophene-pyrazole building blocks" to align with researcher queries. The growing interest in small molecule libraries for high-throughput screening has further boosted its relevance. Notably, computational studies using molecular docking software frequently feature this scaffold due to its balanced lipophilicity profile and drug-like properties.

Stability studies indicate that 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea maintains integrity under standard storage conditions, making it suitable for long-term research projects. Its crystallization behavior has been documented in several X-ray diffraction analyses, providing structural insights valuable for structure-activity relationship (SAR) studies. These characteristics position it as a reference compound in medicinal chemistry optimization campaigns.

Emerging applications extend beyond therapeutics. Some patents suggest utility in advanced material science, particularly as a precursor for organic semiconductors. The conjugated system within its thiophene-pyrazole core shows interesting photophysical properties, aligning with renewable energy research trends. This multidisciplinary potential makes CAS No. 1797307-69-7 a frequent subject in cross-disciplinary collaboration databases.

For researchers sourcing this compound, analytical certificates typically include NMR spectral data and elemental analysis results. The vendor landscape shows increasing availability through custom synthesis providers, reflecting demand from drug discovery CROs. Proper handling requires standard laboratory safety protocols, though it doesn't fall under hazardous classifications that would restrict shipping or storage.

In conclusion, 1-(2-chlorophenyl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea represents a compelling case study in modern functional molecule development. Its dual applicability in life sciences and material innovation ensures continued relevance across scientific communities. Future research directions may explore its structure-property relationships through advanced computational modeling techniques, further unlocking its potential.